Cas no 3002-20-8 (Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester)

Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester structure
3002-20-8 structure
Product Name:Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
CAS No:3002-20-8
MF:C42H81NO6
MW:696.095654249191
CID:313179
PubChem ID:76353
Update Time:2025-04-19

Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
    • 2-[bis(2-dodecanoyloxyethyl)amino]ethyl dodecanoate
    • Dodecanoic acid, nitrilotri-2,1-ethanediyl ester
    • Lauric triethanolamine ester
    • Lauric triethanolaminetriester
    • nitrilotriethane-2,1-diyl tridodecanoate
    • Nitrilotriethylene trilaurate
    • Triethanolamine trilaurate
    • DTXSID60952430
    • Nitrilotri(ethane-2,1-diyl) tridodecanoate
    • 2,2',2''-nitrilotris(ethane-2,1-diyl) tridodecanoate
    • EINECS 221-091-5
    • Dodecanoic acid, 1,1',1''-(nitrilotri-2,1-ethanediyl) ester
    • Triethanolamine laurate, AldrichCPR
    • Lauric acid,compound with 2,2',2''-nitrilotriethanol(1:1)
    • 3002-20-8
    • Inchi: 1S/C42H81NO6/c1-4-7-10-13-16-19-22-25-28-31-40(44)47-37-34-43(35-38-48-41(45)32-29-26-23-20-17-14-11-8-5-2)36-39-49-42(46)33-30-27-24-21-18-15-12-9-6-3/h4-39H2,1-3H3
    • InChI Key: AKXHFKRRKWIXRH-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCCCC)=O)CCN(CCOC(CCCCCCCCCCC)=O)CCOC(CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 695.60673
  • Monoisotopic Mass: 695.606
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 42
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.1A^2
  • XLogP3: 15.4

Experimental Properties

  • Density: 0.941
  • Boiling Point: 701°Cat760mmHg
  • Flash Point: 377.8°C
  • Refractive Index: 1.468
  • PSA: 82.14
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